1-Amino-1-cyclohexyl-2-methylpropan-2-ol

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-amino-1-cyclohexyl-2-methylpropan-2-ol
• InChI: InChI=1S/C10H21NO/c1-10(2,12)9(11)8-6-4-3-5-7-8/h8-9,12H,3-7,11H2,1-2H3
• InChI Key: UERJMLSOLDRBKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C1CCCCC1)N)O

Description

1-Amino-1-cyclohexyl-2-methylpropan-2-ol is a tertiary amino alcohol characterized by a cyclohexyl group and an amino (-NH₂) moiety attached to the first carbon of a propan-2-ol backbone, with a methyl substituent on the second carbon.

Preparation Methods

The synthesis of 1-Amino-1-cyclohexyl-2-methylpropan-2-ol can be achieved through various synthetic routes. One common method involves the reaction of cyclohexylamine with acetone in the presence of a reducing agent such as sodium borohydride. The reaction proceeds under mild conditions, typically at room temperature, and yields the desired product after purification . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1-Amino-1-cyclohexyl-2-methylpropan-2-ol undergoes several types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups. Common reagents and conditions used in these reactions include acidic or basic catalysts, varying temperatures, and solvents like ethanol or water.

Scientific Research Applications

1-Amino-1-cyclohexyl-2-methylpropan-2-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is utilized in the study of biochemical pathways and enzyme interactions.

Industry: The compound is used in the production of specialty chemicals and as an intermediate in the synthesis of other industrial products

Mechanism of Action

The mechanism of action of 1-Amino-1-cyclohexyl-2-methylpropan-2-ol involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with various biological molecules, influencing their structure and function. Additionally, the cyclohexyl ring provides hydrophobic interactions that can affect the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Structural and Functional Group Differences

Target Compound : 1-Amino-1-cyclohexyl-2-methylpropan-2-ol

• Core Structure: Propan-2-ol backbone with: C1: Cyclohexyl (-C₆H₁₁) and amino (-NH₂) substituents. C2: Methyl (-CH₃) and hydroxyl (-OH) groups.

Compound A : 1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol (CAS 1559320-16-9)

• Core Structure: Cyclohexanol backbone with: C1: 1-Aminopropan-2-yl (-CH(CH₃)NH₂) substituent. C3: Methyl (-CH₃) group.
• Key Features: Secondary alcohol, amino group on a side chain, reduced steric hindrance compared to the target compound.

Compound B : 1-(2-Aminocyclohexyl)-2,2-dimethylpropan-1-one hydrochloride (EN300-44190)

• Core Structure: Propan-1-one backbone with: C1: 2-Aminocyclohexyl substituent and two methyl groups. Functional Group: Ketone (-C=O) and hydrochloride salt (-Cl⁻).
• Key Features : Ionic character due to HCl salt, ketone group enhances electrophilicity.

Physical and Chemical Properties

The following table summarizes available data for Compound A and Compound B. Data for the target compound remain unreported in accessible literature.

Property	1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	1-(2-Aminocyclohexyl)-2,2-dimethylpropan-1-one hydrochloride
Molecular Formula	C₁₀H₂₁NO	Undisclosed (Catalog ID: EN300-44190)
Molar Mass (g/mol)	171.28	Undisclosed
Density (g/cm³)	0.964 ± 0.06 (Predicted)	Undisclosed
Boiling Point (°C)	259.1 ± 13.0 (Predicted)	Undisclosed
pKa	15.00 ± 0.40 (Predicted)	Undisclosed

Key Observations:

Compound A :

• Predicted pKa (15.00) suggests moderate acidity, likely influenced by intramolecular interactions between -NH₂ and -OH groups.
• Lower density (0.964 g/cm³) aligns with its branched hydrocarbon structure.
• High predicted boiling point (259.1°C) reflects strong hydrogen-bonding capacity.

Compound B: The hydrochloride salt form enhances aqueous solubility compared to free-base analogs. Ketone functionality introduces electrophilic reactivity absent in amino alcohols.

Biological Activity

1-Amino-1-cyclohexyl-2-methylpropan-2-ol, an amino alcohol, is characterized by a cyclohexyl group attached to a central carbon atom, which also bears an amino and a hydroxyl group. This unique structure offers distinctive steric and electronic properties, making it a subject of interest in medicinal chemistry and organic synthesis.

Chemical Structure and Properties

• Chemical Formula : C10H21NO
• Molecular Weight : 171.29 g/mol
• Functional Groups : Amino group (-NH2), Hydroxyl group (-OH)

The presence of both an amino and a hydroxyl group allows for potential interactions with biological macromolecules, enhancing its versatility in various applications.

Research indicates that 1-amino-1-cyclohexyl-2-methylpropan-2-ol acts as a ligand in receptor binding studies. Its ability to form hydrogen bonds with proteins or nucleic acids suggests that it may influence their structure and function. This interaction is crucial for evaluating the compound's pharmacokinetics and bioactivity.

Binding Properties

The compound has been investigated for its binding properties with various biological targets. The amino group can engage in non-covalent interactions, which are essential for drug design and development. Understanding these interactions can lead to insights into its pharmacological properties.

Potential Applications

1-Amino-1-cyclohexyl-2-methylpropan-2-ol has potential applications in:

• Drug Development : Due to its interaction with biological macromolecules.
• Therapeutic Applications : Its unique structure may allow for the development of new therapeutic agents.

Comparative Analysis with Related Compounds

To better understand the uniqueness of 1-amino-1-cyclohexyl-2-methylpropan-2-ol, a comparison with structurally similar compounds is beneficial:

Compound Name	Structural Features	Unique Aspects
1-Amino-2-methylpropan-2-ol	Lacks cyclohexyl ring	Different steric and electronic properties
Cyclohexylamine	Contains only an amino group	Distinct reactivity due to absence of hydroxyl
2-Methyl-2-propanol	Contains only a hydroxyl group	Lacks amino functionality affecting reactivity

This table highlights how the combination of both functional groups in 1-amino-1-cyclohexyl-2-methylpropan-2-ol contributes to its unique biological activity.

Interaction Studies

Recent studies have focused on the interaction of 1-amino-1-cyclohexyl-2-methylpropan-2-ol with various receptors. These studies provide insights into its potential as a therapeutic agent:

• Receptor Binding Studies : Investigations have shown that the compound binds effectively to several receptor types, indicating its potential role in modulating biological responses.
• Pharmacokinetic Profiles : Early pharmacokinetic studies suggest favorable absorption and distribution characteristics, making it a candidate for further exploration in drug development.
• In Vitro Testing : Laboratory tests have demonstrated the compound's antibacterial properties against certain Gram-negative bacteria, suggesting its utility in combating antibiotic resistance.

Summary of Findings

The biological activity of 1-amino-1-cyclohexyl-2-methylpropan-2-ol is promising, particularly in the context of drug design and therapeutic applications. Its ability to interact with biological targets through non-covalent bonding mechanisms positions it as a valuable compound in medicinal chemistry.